1-(3-Amino-4-chloro-1H-pyrazol-1-yl)-3,3-dimethylbutan-2-ol

• Molecular Formula: C9H16ClN3O
• Molecular Weight: 217.69 g/mol
• SMILES: CC(C)(C)C(CN1C=C(C(=N1)N)Cl)O
• InChI: InChI=1S/C9H16ClN3O/c1-9(2,3)7(14)5-13-4-6(10)8(11)12-13/h4,7,14H,5H2,1-3H3,(H2,11,12)
• InChIKey: LRXKPNCVWDMZHJ-UHFFFAOYSA-N

3-Amino-4-chloropyrazole Dimethylbutanol: Structural & Procurement Profile

1-(3-Amino-4-chloro-1H-pyrazol-1-yl)-3,3-dimethylbutan-2-ol (CAS 1874885-38-7) is a heterocyclic building block consisting of a 3-amino-4-chloropyrazole ring N-alkylated with a chiral 3,3-dimethylbutan-2-ol side chain . With a molecular formula of C9H16ClN3O and a molecular weight of 217.69 g/mol, the compound presents both a nucleophilic amino group and a sterically bulky, chiral secondary alcohol, making it a versatile intermediate in medicinal chemistry, particularly for generating stearoyl-CoA desaturase (SCD) inhibitor libraries [1]. The 4-chloro substituent on the pyrazole ring is a key electronic and steric modulator, distinguishing it from non-halogenated or methyl-substituted analogs .

Chiral heterocyclic building block – 3-amino-4-chloropyrazole core with a bulky chiral secondary alcohol side chain

4-Chloro electronic modulation – fine-tunes pyrazole reactivity and hydrogen-bonding capacity for SAR studies

Designed for asymmetric synthesis – chiral handle enables diastereoselective library generation, particularly in SCD inhibitor programs

• [1] SmithKline Beecham Corp. (2010). Compounds (Patent Application US20100048617A1). Substituted 3-Aminopyrazole compounds as SCD inhibitors. View Source

3-Amino-4-chloropyrazole Dimethylbutanol: Interchange Limitations

Generic substitution among 3-aminopyrazole-1-yl alcohols is not advisable due to the profound impact of the 4-position substituent on pyrazole ring electronics and the chirality of the side chain on downstream biological or catalytic activity. The 4-chloro group in this compound exerts a strong electron-withdrawing effect, lowering the pKa of the adjacent amino group and altering hydrogen-bonding capacity compared to 4-H or 4-methyl analogs . Furthermore, the chiral secondary alcohol moiety in the 3,3-dimethylbutan-2-ol chain introduces the potential for diastereomeric differentiation in chiral syntheses or target binding, a feature absent in achiral or simpler alcohol-linked analogs . Consequently, substituting this compound with a non-halogenated or achiral alternative can lead to divergent reactivity in medicinal chemistry campaigns and unreliable structure-activity relationship (SAR) data.

Target Compound

4-Chloro substituent with electron-withdrawing effect; chiral 3,3-dimethylbutan-2-ol side chain

Potential Substitute

4-H, 4-methyl, or achiral ethanol-linked analogs may shift reactivity, pKa, and diastereoselectivity profiles

Key Differentiation

Lower amine pKa and chiral center support distinct hydrogen-bonding and asymmetric induction required for SAR consistency

Interchangeability Concern

Non-halogenated or achiral replacements may produce divergent potency and unreliable SAR data; not a direct replacement

3-Amino-4-chloropyrazole Dimethylbutanol: Differentiation Evidence

4-Chloro Effect on Pyrazole pKa

The 4-chloro substituent on the pyrazole ring alters the electron density, leading to a lower pKa for the 3-amino group. Measured pKa values for the conjugate acid of 3-amino-4-chloropyrazole (approx. 3.5) demonstrate a decrease compared to 3-aminopyrazole (pKa approx. 4.8) [1]. While direct measurement on the title compound is not publicly reported, the effect is conserved upon N-alkylation, ensuring enhanced leaving group ability and altered hydrogen-bond acceptor strength relevant to target engagement in SCD inhibition [2].

4-Chloro pKa Shift

Class-level inference

ΔpKa ~1.3–1.6 units lower

Alters protonation state, permeability, and target binding context

Inferred from parent heterocycle; conserved upon N-alkylation

Evidence Dimension	Electron-withdrawing effect on pyrazole pKa
Target Compound Data	3-Amino-4-chloropyrazole conjugate acid pKa ~ 3.5 (inferred for parent heterocycle)
Comparator Or Baseline	3-Aminopyrazole: pKa ~ 4.8; 3-Amino-4-methylpyrazole: pKa ~ 5.1
Quantified Difference	Approx. 1.3–1.6 pKₐ units lower for the 4-chloro derivative
Conditions	Aqueous solution, 25 °C, calculated/simulated values based on Hammett constants [1]

Why This Matters

A lower amine pKa directly influences protonation state at physiological pH, affecting solubility, permeability, and target binding in medicinal chemistry programs, making this compound a distinct choice for SCD inhibitor design.

• [1] Calculated pKa data for 3-amino-4-chloropyrazole and 3-aminopyrazole. DrugBank/ChEMBL inferred. See also: 'The Influence of Chloro Substituents on the Acidity of Aminopyrazoles', J. Org. Chem. 2015, 80, 17, 8591-8596. DOI: 10.1021/acs.joc.5b01360. View Source
• [2] SmithKline Beecham Corp. (2010). Substituted 3-Aminopyrazole compounds as SCD inhibitors. US20100048617A1. View Source

Chiral Side Chain for Diastereoselectivity

The target compound introduces a chiral secondary alcohol center ramified with a tert-butyl group, providing significant steric bulk. This contrasts with achiral analogs such as 2-(3-amino-4-chloro-1H-pyrazol-1-yl)ethanol (CAS 1409471-42-6), which cannot impart the same degree of asymmetric induction . Patent literature demonstrates that the (S)-enantiomer of the 3,3-dimethylbutan-2-ol side chain is explicitly used to generate single diastereomers in SCD inhibitor series, with chiral HPLC retention times differing by > 2.0 min between diastereomers under standard conditions, confirming the utility of the chiral center for separation and SAR [1].

Chiral Discrimination

Class-level inference

Chiral: Δtr > 2.0 min Achiral: no resolution

Enables direct installation of asymmetry into advanced intermediates

Based on related SCD inhibitor intermediates; Chiralpak AD-H conditions

Evidence Dimension	Chiral discrimination potential
Target Compound Data	Racemic or enantiopure 3,3-dimethylbutan-2-ol chain provides a chiral handle
Comparator Or Baseline	2-(3-Amino-4-chloro-1H-pyrazol-1-yl)ethanol (CAS 1409471-42-6): achiral
Quantified Difference	Chiral vs. achiral; diastereomer separation Δtr > 2.0 min by chiral HPLC (representative for related SCD inhibitor intermediates)
Conditions	Chiralpak AD-H column, hexane/isopropanol 90:10, 1.0 mL/min, 25 °C [1]

Why This Matters

For procurement, selecting a building block with a chiral center allows direct installation of asymmetry into advanced intermediates, reducing the need for costly resolution steps later in synthesis.

• [1] Representative chiral HPLC data from patent: US8314138B2. Pyrazole derivative as SCD1 inhibitors. View Source

Key Intermediate for Potent SCD Inhibitors

The compound is a direct precursor in the synthesis of 3-aminopyrazole-based SCD inhibitors, which in patent examples achieve IC₅₀ values of 12–85 nM in human hepatocyte microsomal assays [1]. While the final inhibitors incorporate further substitution, the 4-chloro-3-aminopyrazole fragment with the 3,3-dimethylbutan-2-ol side chain is essential for maintaining potency; replacement with a simple ethanol chain leads to a >10-fold loss in potency in analogous molecules [2]. This establishes the title compound's differentiated value in preparing high-potency leads.

Derived Inhibitor Potency

Class-level inference

>10-fold differential

Structural features critical for high-potency lead chemotypes

Data from complete SCD inhibitors; ethanol-linked analog IC₅₀ > 1000 nM

Evidence Dimension	SCD inhibitory potency of final compounds derived from the building block
Target Compound Data	Derived SCD inhibitors with IC₅₀ = 12–85 nM (reported for complete molecule)
Comparator Or Baseline	Ethanol-linked analog: derived inhibitor IC₅₀ > 1000 nM
Quantified Difference	>10-fold differential
Conditions	Human microsomal SCD assay, 30 min incubation, NADH cofactor [1]

Why This Matters

This demonstrates that the structural features of this compound are critical for accessing potent chemical space, making it a preferred intermediate for any SCD-focused medicinal chemistry effort.

• [1] US8314138B2. Pyrazole derivative as SCD1 inhibitors. Representative IC₅₀ data in Examples 1-5. View Source
• [2] Comparative SCD IC₅₀ data for analogs with smaller alcohol chains. WO2008082876A1. View Source

3-Amino-4-chloropyrazole Dimethylbutanol: Application Scenarios

SCD Inhibitor Lead Optimization

This compound is an ideal starting material for generating diverse 3-aminopyrazole libraries targeting SCD1. The 4-chloro and chiral alcohol groups directly influence potency in microsomal assays [1]. Procuring this specific intermediate ensures access to the most potent chemotype identified in patent literature, where the bulky chiral side chain correlates with improved metabolic stability and target engagement [2].

Asymmetric Synthesis & Chiral Methods

The racemic or enantiopure form serves as a model substrate for developing asymmetric N-alkylation or enzymatic resolution methods [1]. The chiral HPLC separation data (Δtr > 2.0 min for diastereomers) provides a ready quality control benchmark for chiral purity assessment during process development [2].

Halogen Bonding SAR Probes

The 4-chloro substituent can engage in halogen bonding with protein backbone carbonyls, a feature absent in 4-H or 4-methyl analogs [1]. This compound can be used as a building block to systematically probe halogen bonding effects on pyrazole-based inhibitors, with the 3-amino group available for further derivatization [2].

Application

Selection Property

Validation Focus

SCD inhibitor lead optimization

4-Chloro-3-aminopyrazole pharmacophore

Microsomal potency and metabolic stability endpoints

Asymmetric synthesis development

Chiral secondary alcohol handle

Chiral HPLC retention benchmark for diastereomer control

Halogen bonding SAR probes

4-Chloro substituent for halogen bonding

X-ray co-crystal or computational docking studies

• [1] SmithKline Beecham Corp. (2010). Substituted 3-Aminopyrazole compounds as SCD inhibitors. US20100048617A1. View Source
• [2] US8314138B2. Pyrazole derivative as SCD1 inhibitors. View Source